Cas no 22809-37-6 (6-Bromohexanoyl chloride)

• Product Name: 6-Bromohexanoyl chloride
• CAS No: 22809-37-6
• MF: C₆H₁₀BrClO
• MW: 213.500000476837
• MDL: MFCD00000761
• CID: 52145
• PubChem ID: 87564923
• Update Time: 2025-10-28

6-Bromohexanoyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-bromohexanoyl chloride
• 6-bromehexanoyl chloride
• 6-Bromocaproyl chloride
• 6-Bromocaproyl chloride 6-Bromohexanoic acid chloride
• 6-Bromohexanoic acid chloride
• 6-bromohexanoic chloride
• 6-bromo-hexanoyl chloride
• 6-Bromohexanoyl chlorideDISCONTINUED
• 6-bromo-n-hexanoyl chloride
• Hexanoyl chloride,6-bromo
• 6-Bromohexanoylchloride
• Hexanoyl chloride, 6-bromo-
• HBPVGJGBRWIVSX-UHFFFAOYSA-N
• C6H10BrClO
• zlchem 435
• bromohexanoyl chloride
• 6-bromo-hexanoylchloride
• 6-bromanylhexanoyl chloride
• HBPVGJGBRWIVSX-UHFFFAOYSA-
• ZLC0293
• EBD14627
• AN
• AMY14557
• 6-BROMOCAPROIC CHLORIDE
• B2049
• J-014863
• 6YI1QB4VWJ
• UNII-6YI1QB4VWJ
• AKOS015916287
• FS-4777
• InChI=1/C6H10BrClO/c7-5-3-1-2-4-6(8)9/h1-5H2
• BP-31242
• SCHEMBL34211
• D88888
• .OMEGA.-BROMOHEXANOYL CHLORIDE
• EINECS 245-236-7
• DTXSID5066829
• MFCD00000761
• NS00027266
• .EPSILON.-BROMOCAPROYL CHLORIDE
• 22809-37-6
• A816369
• 6-Bromohexanoyl chloride, 97%
• FT-0620998
• SY017885
• OMEGA-BROMOHEXANOYL CHLORIDE
• DB-045996
• EPSILON-BROMOCAPROYL CHLORIDE
• DTXCID6036758
• 6-Bromohexanoyl chloride

• MDL： MFCD00000761
• Inchi： 1S/C6H10BrClO/c7-5-3-1-2-4-6(8)9/h1-5H2
• InChI Key： HBPVGJGBRWIVSX-UHFFFAOYSA-N
• SMILES： BrCCCCCC(=O)Cl
• BRN： 1749739

Computed Properties

• Exact Mass: 211.96000
• Monoisotopic Mass: 211.96
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 85.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5

Experimental Properties

• Color/Form: Colorless liquid. Corrosive odour
• Density: 1.395 g/mL at 25 °C(lit.)
• Boiling Point: 130 °C/20 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.486(lit.)
• Water Partition Coefficient: React
• PSA: 17.07000
• LogP: 2.70710
• Solubility: Soluble in water and concentrated potassium sulfate solution, almost insoluble in ethanol.
• Sensitiveness: Moisture Sensitive

6-Bromohexanoyl chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314-H335
• Warning Statement： P261-P280-P305 + P351 + P338-P310
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 14-34-36/37
• Safety Instruction： S26-S36/37/39-S45-S24/25
• FLUKA BRAND F CODES：10-19
• Hazardous Material Identification：
• Risk Phrases：R14; R34
• Packing Group：II
• Safety Term：8
• Storage Condition：Store below +30°C.
• HazardClass：8
• PackingGroup：III
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 6-Bromohexanoyl chloride

6-Bromohexanoyl Chloride (CAS No. 22809-37-6): A Comprehensive Overview

6-Bromohexanoyl chloride (CAS No. 22809-37-6) is a versatile organic compound that has garnered significant attention in various fields of chemistry, particularly in organic synthesis and materials science. This compound, also referred to as bromo hexanoyl chloride, is a brominated derivative of hexanoyl chloride, featuring a bromine atom at the sixth position of the carbon chain. Its unique structure and reactivity make it an invaluable tool in modern chemical research and industrial applications.

The molecular formula of 6-bromohexanoyl chloride is C7H11BrClO, with a molecular weight of approximately 194.54 g/mol. It exists as a colorless to pale yellow liquid under standard conditions and exhibits a strong, characteristic odor. The compound is highly reactive due to the presence of the acyl chloride group (-COCl), which makes it susceptible to nucleophilic attack. This reactivity is exploited in various synthetic reactions, such as the preparation of carboxylic acids, esters, and amides.

Recent advancements in chemical synthesis have highlighted the potential of 6-bromohexanoyl chloride in the development of functional materials. For instance, researchers have utilized this compound as a precursor for synthesizing biodegradable polymers with tailored properties. The incorporation of the bromine atom introduces unique electronic and structural features, enabling the creation of materials with enhanced thermal stability and mechanical strength.

In addition to its role in polymer chemistry, 6-bromohexanoyl chloride has found applications in drug discovery and development. The bromine substituent can serve as a bioisostere or a site for further functionalization, making it an attractive candidate for medicinal chemists exploring novel therapeutic agents. Recent studies have demonstrated its utility in synthesizing bioactive compounds with potential anti-inflammatory and anticancer properties.

The synthesis of 6-bromohexanoyl chloride typically involves the reaction of 6-bromohexanoic acid with thionyl chloride (SOCl₂) under controlled conditions. This reaction yields the corresponding acyl chloride along with sulfur dioxide (SO₂) and hydrochloric acid (HCl). The reaction mechanism proceeds via the formation of an intermediate acid chloride complex, which subsequently eliminates SO₂ to yield the final product.

From a safety standpoint, 6-bromohexanoyl chloride is classified as a hazardous chemical due to its reactivity and potential to cause skin and eye irritation. Proper handling procedures, including the use of personal protective equipment (PPE) such as gloves, goggles, and lab coats, are essential when working with this compound. Additionally, it should be stored in tightly sealed containers in a cool, dry place away from incompatible materials such as strong bases or reducing agents.

Recent research has also explored the environmental impact of 6-bromohexanoyl chloride and its degradation products. Studies indicate that under certain conditions, such as high temperatures or UV irradiation, the compound can undergo hydrolysis to form 6-bromohexanoic acid and hydrogen chloride (HCl). While this process reduces the compound's persistence in the environment, further investigations are needed to fully understand its ecological footprint.

In conclusion, 6-bromohexanoyl chloride (CAS No. 22809-37-6) is a multifaceted compound with significant implications across diverse areas of chemistry. Its unique structure and reactivity continue to drive innovative applications in material science, pharmaceuticals, and beyond. As research progresses, it is anticipated that new insights into its properties and potential uses will further solidify its importance in contemporary chemical research.